Cas no 5285-74-5 ((4-methylphenyl)sulfanylformonitrile)

(4-methylphenyl)sulfanylformonitrile structure

5285-74-5 structure

Product Name:(4-methylphenyl)sulfanylformonitrile

CAS No:5285-74-5

MF:C₈H₇NS

MW:149.212880373001

CID:358612

PubChem ID:1277670

Update Time:2025-09-23

(4-methylphenyl)sulfanylformonitrile Chemical and Physical Properties

Names and Identifiers

- Thiocyanic acid, 4-methylphenyl ester
- (4-methylphenyl) thiocyanate
- (4-methylphenyl)sulfanylformonitrile
- p-toluenesulphenyl cyanide
- 4-methylphenyl thiocyanate
- SCHEMBL171086
- 5285-74-5
- DTXSID60361583
- [(4-METHYLPHENYL)SULFANYL]FORMONITRILE
- 1-methyl-4-thiocyanatobenzene
- EN300-1699318
- VDURJIGQVKMELT-UHFFFAOYSA-N
- Inchi： 1S/C8H7NS/c1-7-2-4-8(5-3-7)10-6-9/h2-5H,1H3
- InChI Key： VDURJIGQVKMELT-UHFFFAOYSA-N
- SMILES： S(C#N)C1C=CC(C)=CC=1

Computed Properties

Exact Mass: 149.03001
Monoisotopic Mass: 149.03
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 139
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 49.1Å²

Experimental Properties

PSA: 23.79

(4-methylphenyl)sulfanylformonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-1699318-0.05g	[(4-methylphenyl)sulfanyl]formonitrile	5285-74-5	95%	0.05g	$212.0	2023-09-20
Enamine	EN300-1699318-0.1g	[(4-methylphenyl)sulfanyl]formonitrile	5285-74-5	95%	0.1g	$317.0	2023-09-20
Enamine	EN300-1699318-0.25g	[(4-methylphenyl)sulfanyl]formonitrile	5285-74-5	95%	0.25g	$452.0	2023-09-20
Enamine	EN300-1699318-0.5g	[(4-methylphenyl)sulfanyl]formonitrile	5285-74-5	95%	0.5g	$713.0	2023-09-20
Enamine	EN300-1699318-1.0g	[(4-methylphenyl)sulfanyl]formonitrile	5285-74-5	95%	1g	$914.0	2023-06-04
Enamine	EN300-1699318-2.5g	[(4-methylphenyl)sulfanyl]formonitrile	5285-74-5	95%	2.5g	$1791.0	2023-09-20
Enamine	EN300-1699318-5.0g	[(4-methylphenyl)sulfanyl]formonitrile	5285-74-5	95%	5g	$2650.0	2023-06-04
Enamine	EN300-1699318-10.0g	[(4-methylphenyl)sulfanyl]formonitrile	5285-74-5	95%	10g	$3929.0	2023-06-04
1PlusChem	1P01EKAP-50mg	[(4-methylphenyl)sulfanyl]formonitrile	5285-74-5	95%	50mg	$315.00	2024-04-30
1PlusChem	1P01EKAP-100mg	[(4-methylphenyl)sulfanyl]formonitrile	5285-74-5	95%	100mg	$454.00	2024-04-30

(4-methylphenyl)sulfanylformonitrile Related Literature

1. Fast synthesis of copper nanoclusters through the use of hydrogen peroxide additive and their application for the fluorescence detection of Hg2+ in water samples†

Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
2. Exceptionally high temperature spin crossover in amide-functionalised 2,6-bis(pyrazol-1-yl)pyridine iron(ii) complex revealed by variable temperature Raman spectroscopy and single crystal X-ray diffraction†

Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
3. Excitation dependent bidirectional electron transfer in phthalocyanine-functionalised MoS2 nanosheets†

Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
4. Excimer formation effects and trap-assisted charge recombination loss channels in organic solar cells of perylene diimide dimer acceptors†

Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
5. Exceptional activity of sub-nm Pt clusters on CdS for photocatalytic hydrogen production: a combined experimental and first-principles study†

Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064

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Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

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